Cas no 799812-86-5 (16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder)

• Product Name: 16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder
• CAS No: 799812-86-5
• Molecular Formula: C₃₇H₇₅N₁₀O₁₇P₃S
• Molecular Weight: 1057.03449082375
• CID: 2851653

16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder Properties

Names and Identifiers

• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]ox
• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4
• PUBCHEM_46907890
• 16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder

• InChIKey： VJXJWGKNGIGUQX-AUCFWDBISA-N
• Inchi： 1S/C37H66N7O17P3S.3H3N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;;;/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52);3*1H3/t26-,30?,31+,32+,36-;;;/m1.../s1
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@@H](C([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O)C(CCCCCCCCCCCCCCC)=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 34
• Heavy Atom Count: 68
• Complexity: 1600
• Topological Polar Surface Area: 400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs